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Introduction
Relmapirazin, also known by its trade name Lumitrace® (MB-102), is a novel, water-soluble

fluorescent tracer agent developed for the real-time, point-of-care measurement of glomerular

filtration rate (GFR).[1][2][3] It is characterized by its high fluorescence, excellent chemical and

photostability, and specific pharmacokinetic properties, including negligible protein binding and

metabolism, and exclusive elimination via glomerular filtration.[1][4] While Relmapirazin is

clinically validated for in vivo GFR assessment, its application in ex vivo fluorescence

microscopy of kidney tissue has not been documented in peer-reviewed literature.

This document provides a comprehensive overview of Relmapirazin's known properties and

presents a hypothetical, exploratory protocol for its use in fluorescence microscopy of kidney

tissue. This guide is intended for researchers interested in investigating the potential of

Relmapirazin as a fluorescent probe for kidney tissue imaging.

Physicochemical and Spectral Properties of
Relmapirazin
A clear understanding of Relmapirazin's properties is essential for its application in

fluorescence microscopy. The following table summarizes key quantitative data.
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Property Value Source

Molecular Weight 372.3 g/mol MediBeacon

Molecular Formula C₁₂H₁₆N₆O₈ MediBeacon

Excitation Wavelength ~440 nm (peak)

Absorbance Peaks 266 nm and 435 nm

Emission Wavelength ~560 nm (broad)

Solubility High in aqueous solutions

Protein Binding Negligible

Metabolism Negligible

Elimination Glomerular filtration

Mechanism of Action in GFR Measurement
Relmapirazin's utility in GFR measurement is based on its clearance from the bloodstream by

the kidneys. After intravenous injection, it is freely filtered by the glomeruli and is not subject to

tubular secretion or reabsorption. The rate of its clearance is therefore directly proportional to

the GFR. The MediBeacon Transdermal GFR System non-invasively measures the decay of

Relmapirazin's fluorescence signal through the skin to calculate GFR.
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Start:
Kidney Tissue Section

Rehydration in PBS

Incubation with
Relmapirazin Solution

Wash with PBS
(3x, 5 min)

Optional:
Nuclear Counterstain (DAPI)

Mount Coverslip

  No Counterstain

Wash with PBS

Fluorescence Microscopy
(Ex: ~440nm, Em: ~560nm)

End:
Image Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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